Cas no 1217226-46-4 (Nitrofurantoin-13C3)
Nitrofurantoin-13C3 structure
Product Name:Nitrofurantoin-13C3
CAS No:1217226-46-4
MF:C8H6N4O5
MW:241.135005474091
CID:1072712
PubChem ID:329754262
Update Time:2025-04-20
Nitrofurantoin-13C3 Chemical and Physical Properties
Names and Identifiers
-
- Nitrofurantoin-13C3
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]imidazolidine-2,4-dione-13C3
- 1-(5-Nitro-2-furfurylideneamino)hydantoin-13C3
- nitrofurantoin-
- 1-[(E)-(5-nitrofuran-2-yl)methylideneamino]-(2,4,5-13C3)1,3-diazolidine-2,4-dione
- AKOS040755323
- 1-[[(5-Nitro-2-furanyl)methylene]amino]-2,4-imidazolidinedione-13C3
- 1217226-46-4
- HY-A0090S
- 67-20-9 (Unlabeled)
- CS-0129586
- Nitrofurantoin-13C3, VETRANAL(TM), analytical standard
-
- MDL： MFCD16652575
- Inchi： 1S/C8H6N4O5/c13-6-4-11(8(14)10-6)9-3-5-1-2-7(17-5)12(15)16/h1-3H,4H2,(H,10,13,14)/b9-3+/i4+1,6+1,8+1
- InChI Key： NXFQHRVNIOXGAQ-PZGYLZBDSA-N
- SMILES： O1C(=CC=C1/C=N/N1[13C](N[13C]([13CH2]1)=O)=O)[N+](=O)[O-]
Computed Properties
- Exact Mass: 241.04388381g/mol
- Monoisotopic Mass: 241.04388381g/mol
- Isotope Atom Count: 3
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 390
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 121Ų
Nitrofurantoin-13C3 Security Information
-
Symbol:
- Signal Word：Danger
- Hazard Statement： H302-H317-H334
- Warning Statement： P261-P280-P342+P311
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22-42/43
- Safety Instruction： 22-36/37-45
-
Hazardous Material Identification：
Nitrofurantoin-13C3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 32513-10MG |
Nitrofurantoin-13C3 |
1217226-46-4 | VETRANAL | 10MG |
￥10626.9 | 2022-02-23 | |
| AN HUI ZE SHENG Technology Co., Ltd. | 32513-10MG |
Nitrofurantoin-13C3 VETRANAL(TM), analytical standard |
1217226-46-4 | 10mg |
￥11423.93 | 2023-02-07 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N493852-1mg |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 1mg |
￥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | N493852-10mg |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 10mg |
￥16800.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-1ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 1ea |
￥1200.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-5ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 5ea |
￥5270.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | CS-O-02971-10ea |
1-(((5-nitrofuran-2-yl)methylene)amino)imidazolidine-2,4-dione-2,4,5-13c3 |
1217226-46-4 | 10ea |
￥10040.00 | 2023-09-15 | ||
| SHANG HAI YUAN YE Biotechnology Co., Ltd. | B62636-1ml |
Nitrofurantoin-13C3 |
1217226-46-4 | ,100μg/ml in acetonitrile | 1ml |
￥5400.00 | 2023-02-07 | |
| TRC | N493852-1mg |
Nitrofurantoin-13C3 |
1217226-46-4 | 1mg |
$ 164.00 | 2023-09-06 | ||
| TRC | N493852-5mg |
Nitrofurantoin-13C3 |
1217226-46-4 | 5mg |
$ 724.00 | 2023-09-06 |
Nitrofurantoin-13C3 Related Literature
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
1217226-46-4 (Nitrofurantoin-13C3) Related Products
- 67-20-9(Nitrofurantoin)
- 21638-36-8(2-Imidazolidinone,4-methyl-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5580-25-6(Hydrazinecarboxamide,1-[2-(dimethylamino)ethyl]-2-[(5-nitro-2-furanyl)methylene]-)
- 555-84-0(2-Imidazolidinone,1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 3363-58-4(2,4-Imidazolidinedione,3-(4-morpholinylmethyl)-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5579-89-5(Nifursemizone)
- 21997-21-7(2,4-Imidazolidinedione,1-[[(5-amino-2-furanyl)methylene]amino]-)
- 1672-88-4(Furagin)
- 1088-92-2(2,4-Imidazolidinedione,3-(hydroxymethyl)-1-[[(5-nitro-2-furanyl)methylene]amino]-)
- 5036-03-3(2-Imidazolidinone,1-(2-hydroxyethyl)-3-[[(5-nitro-2-furanyl)methylene]amino]-)
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